Cas no 5444-65-5 ( )

• Product Name: &nbsp
• CAS No: 5444-65-5
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 941316
• PubChem ID: 227525
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC19133
• AKOS009113840
• NSC-19133
• n-hexyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• 5444-65-5
• DTXSID60969588
•  

• Inchi： 1S/C12H19N5/c1-3-4-5-6-7-13-11-10-8-16-17(2)12(10)15-9-14-11/h8-9H,3-7H2,1-2H3,(H,13,14,15)
• InChI Key： WBDGAMWXUFRMSY-UHFFFAOYSA-N
• SMILES： N(C1=C2C=NN(C)C2=NC=N1)CCCCCC

Computed Properties

• Exact Mass: 233.16427
• Monoisotopic Mass: 233.164046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.18
• Boiling Point: 393.6°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.613
• PSA: 55.63